Cas no 1806784-65-5 (5-Cyano-2-(difluoromethyl)-4-(trifluoromethyl)pyridine)

• Product Name: 5-Cyano-2-(difluoromethyl)-4-(trifluoromethyl)pyridine
• CAS No: 1806784-65-5
• MF: C₈H₃F₅N₂
• MW: 222.114838838577
• CID: 4847966
• Update Time: 2025-05-24

5-Cyano-2-(difluoromethyl)-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-2-(difluoromethyl)-4-(trifluoromethyl)pyridine

• Inchi： 1S/C8H3F5N2/c9-7(10)6-1-5(8(11,12)13)4(2-14)3-15-6/h1,3,7H
• InChI Key： CGSUHWLBYRKXPS-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=CN=C(C(F)F)C=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 266
• XLogP3: 2.1
• Topological Polar Surface Area: 36.7

Additional information on 5-Cyano-2-(difluoromethyl)-4-(trifluoromethyl)pyridine

5-Cyano-2-(difluoromethyl)-4-(trifluoromethyl)pyridine: A Comprehensive Overview

5-Cyano-2-(difluoromethyl)-4-(trifluoromethyl)pyridine, identified by the CAS number 1806784-65-5, is a highly specialized organic compound with significant applications in various fields. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a cyano group at position 5, a difluoromethyl group at position 2, and a trifluoromethyl group at position 4. The combination of these substituents imparts distinctive chemical properties, making it a valuable molecule in research and industry.

The synthesis of 5-Cyano-2-(difluoromethyl)-4-(trifluoromethyl)pyridine involves advanced organic chemistry techniques. Researchers have explored various methods to optimize the synthesis process, ensuring high yields and purity. Recent studies have focused on the use of microwave-assisted synthesis and catalytic systems to enhance the efficiency of the reaction. These advancements have not only streamlined the production process but also opened up new possibilities for its application in diverse areas.

One of the most notable applications of this compound is in the field of agrochemicals. The presence of fluorinated groups in its structure contributes to its stability and bioactivity, making it an effective ingredient in pesticides and herbicides. Recent research has highlighted its potential as a selective herbicide, capable of targeting specific weeds without adversely affecting crops. This property has drawn significant attention from agricultural scientists seeking sustainable solutions for crop protection.

In addition to its agricultural applications, 5-Cyano-2-(difluoromethyl)-4-(trifluoromethyl)pyridine has shown promise in pharmaceutical research. Its unique chemical structure allows for interactions with various biological targets, making it a candidate for drug development. Studies have explored its potential as an anti-inflammatory agent and its ability to modulate enzyme activity. These findings underscore its versatility as a building block in medicinal chemistry.

The electronic properties of this compound also make it an interesting candidate for materials science applications. Its ability to act as an electron-deficient aromatic system has been leveraged in the development of advanced materials, such as organic semiconductors and sensors. Recent breakthroughs in nanotechnology have further expanded its potential uses, particularly in the creation of high-performance electronic devices.

From an environmental standpoint, understanding the fate and behavior of 5-Cyano-2-(difluoromethyl)-4-(trifluoromethyl)pyridine in natural systems is crucial. Research has been conducted to assess its biodegradability and toxicity levels. These studies aim to ensure that its use does not pose risks to ecosystems or human health, aligning with global efforts toward sustainable chemical practices.

In conclusion, 5-Cyano-2-(difluoromethyl)-4-(trifluoromethyl)pyridine, with its CAS number 1806784-65-5, stands out as a multifaceted compound with applications spanning agriculture, pharmaceuticals, and materials science. Its unique structure and properties continue to drive innovative research, positioning it as a key molecule in modern chemistry.